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Compound of Interest

Compound Name: (S)-TCO-PEG3-amine

Cat. No.: B15144464 Get Quote

This application note provides a detailed protocol for the conjugation of (S)-TCO-PEG3-amine
to antibodies via N-hydroxysuccinimide (NHS) ester chemistry. The resulting TCO-labeled

antibody can be used in bioorthogonal click chemistry applications, such as cell imaging and

antibody-drug conjugation.

Introduction
Bioorthogonal chemistry provides a powerful tool for the specific labeling of biomolecules in

complex biological systems. The reaction between a tetrazine (Tz) and a trans-cyclooctene

(TCO) is a cornerstone of this field, prized for its exceptionally fast kinetics and high specificity.

[1] This protocol details the labeling of antibodies with a TCO moiety using (S)-TCO-PEG3-

NHS ester, which reacts with primary amines, primarily the ε-amino group of lysine residues, on

the antibody to form a stable amide bond.[2][3] The inclusion of a polyethylene glycol (PEG)

spacer enhances the solubility of the conjugate and minimizes steric hindrance.[4][5]

Materials and Reagents
Antibody of interest (free of amine-containing stabilizers like BSA, gelatin, or Tris)

(S)-TCO-PEG3-NHS Ester

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5[2][3]
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Purification Buffer: Phosphate-buffered saline (PBS), pH 7.4

Desalting columns (e.g., Zeba™ Spin Desalting Columns) or dialysis equipment[6][7]

Spectrophotometer

Experimental Protocol
Antibody Preparation
Prior to labeling, it is crucial to ensure the antibody is in an amine-free buffer. If the antibody

solution contains stabilizers like bovine serum albumin (BSA), glycine, or Tris, they must be

removed as they will compete with the antibody for reaction with the NHS ester.[6]

If necessary, purify the antibody using a suitable method such as affinity chromatography or

buffer exchange into the Reaction Buffer.

Adjust the antibody concentration to 1-10 mg/mL in 0.1 M sodium bicarbonate buffer (pH 8.3-

8.5).[8] A concentration of 2.5 mg/mL is a good starting point.[2]

Preparation of (S)-TCO-PEG3-NHS Ester Stock Solution
The (S)-TCO-PEG3-NHS ester is moisture-sensitive and should be handled accordingly.[6]

Allow the vial of (S)-TCO-PEG3-NHS ester to equilibrate to room temperature before

opening to prevent condensation.[6]

Prepare a 10 mM stock solution by dissolving the required amount of (S)-TCO-PEG3-NHS

ester in anhydrous DMSO or DMF.[2][3] For example, to prepare 100 µL of a 10 mM solution,

dissolve the appropriate mass of the ester in 100 µL of anhydrous DMSO. Vortex briefly to

ensure complete dissolution. This solution should be prepared fresh and used immediately.

[9]

Antibody Labeling Reaction
The degree of labeling (DOL), which is the number of TCO molecules per antibody, can be

controlled by adjusting the molar ratio of the TCO-reagent to the antibody.[6][7]
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Calculate the volume of the 10 mM (S)-TCO-PEG3-NHS ester stock solution needed to

achieve the desired molar excess. A molar ratio of TCO-reagent to antibody between 5:1 and

20:1 is a common starting point.[6][7]

While gently vortexing the antibody solution, add the calculated volume of the TCO-reagent

stock solution in a dropwise manner.[2]

Incubate the reaction mixture for 1 hour at room temperature or 2 hours on ice, protected

from light.[6]

Purification of the TCO-Labeled Antibody
It is essential to remove the unreacted (S)-TCO-PEG3-NHS ester and any reaction byproducts.

Equilibrate a desalting column with Purification Buffer (PBS, pH 7.4) according to the

manufacturer's instructions.[6]

Apply the reaction mixture to the equilibrated column.

Elute the TCO-labeled antibody with the Purification Buffer. The labeled antibody will elute in

the void volume.

Alternatively, the conjugate can be purified by dialysis against PBS.

Characterization of the TCO-Labeled Antibody
Concentration Determination: Measure the absorbance of the purified TCO-labeled antibody

at 280 nm (A280) using a spectrophotometer to determine the protein concentration.[6][7]

Degree of Labeling (DOL) (Optional): The DOL can be determined using various methods,

including reacting the TCO-antibody with a tetrazine-fluorophore conjugate and measuring

the absorbance of the fluorophore.[10]
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Parameter Recommended Value Reference

Antibody Concentration 1-10 mg/mL [8]

Reaction Buffer
0.1 M Sodium Bicarbonate, pH

8.3-8.5
[2][3]

TCO-Reagent Stock Solution
10 mM in anhydrous DMSO or

DMF
[2][3]

Molar Ratio (TCO:Antibody) 5:1 to 20:1 [6][7]

Reaction Time
1 hour at room temperature or

2 hours on ice
[6]

Purification Method
Size Exclusion

Chromatography or Dialysis
[6][7]
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Caption: Experimental workflow for labeling antibodies with (S)-TCO-PEG3-amine.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://broadpharm.com/protocol_files/general_protocol_dye_nhs_labeling
https://biotium.com/tech-tips/protocol-succinimidyl-ester-labeling-of-protein-amines/
https://abberior.rocks/expertise/protocols/nhs-ester-protocol/
https://biotium.com/tech-tips/protocol-succinimidyl-ester-labeling-of-protein-amines/
https://abberior.rocks/expertise/protocols/nhs-ester-protocol/
https://www.furthlab.xyz/antibody_conjugation
https://www.mdpi.com/2079-6374/11/12/524
https://www.furthlab.xyz/antibody_conjugation
https://www.furthlab.xyz/antibody_conjugation
https://www.mdpi.com/2079-6374/11/12/524
https://www.benchchem.com/product/b15144464?utm_src=pdf-body-img
https://www.benchchem.com/product/b15144464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TCO-Labeled
Antibody

Stable Labeled
Antibody Complex

Inverse Electron
Demand Diels-Alder

Tetrazine-Probe
(e.g., Fluorophore, Drug)

Click to download full resolution via product page

Caption: Bioorthogonal reaction between a TCO-labeled antibody and a tetrazine probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15144464#protocol-for-labeling-antibodies-with-s-
tco-peg3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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